Cas no 2137896-40-1 (1,7-Nonadiene, 4-(bromomethyl)-8-methyl-)
1,7-Nonadiene, 4-(bromomethyl)-8-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1,7-Nonadiene, 4-(bromomethyl)-8-methyl-
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- Inchi: 1S/C11H19Br/c1-4-6-11(9-12)8-5-7-10(2)3/h4,7,11H,1,5-6,8-9H2,2-3H3
- InChI Key: LIMVEWZYAXQRPQ-UHFFFAOYSA-N
- SMILES: C=CCC(CBr)CC/C=C(/C)\C
1,7-Nonadiene, 4-(bromomethyl)-8-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-678614-0.05g |
4-(bromomethyl)-8-methylnona-1,7-diene |
2137896-40-1 | 0.05g |
$1308.0 | 2023-03-11 | ||
| Enamine | EN300-678614-0.1g |
4-(bromomethyl)-8-methylnona-1,7-diene |
2137896-40-1 | 0.1g |
$1371.0 | 2023-03-11 | ||
| Enamine | EN300-678614-0.25g |
4-(bromomethyl)-8-methylnona-1,7-diene |
2137896-40-1 | 0.25g |
$1432.0 | 2023-03-11 | ||
| Enamine | EN300-678614-0.5g |
4-(bromomethyl)-8-methylnona-1,7-diene |
2137896-40-1 | 0.5g |
$1495.0 | 2023-03-11 | ||
| Enamine | EN300-678614-1.0g |
4-(bromomethyl)-8-methylnona-1,7-diene |
2137896-40-1 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-678614-2.5g |
4-(bromomethyl)-8-methylnona-1,7-diene |
2137896-40-1 | 2.5g |
$3051.0 | 2023-03-11 | ||
| Enamine | EN300-678614-5.0g |
4-(bromomethyl)-8-methylnona-1,7-diene |
2137896-40-1 | 5.0g |
$4517.0 | 2023-03-11 | ||
| Enamine | EN300-678614-10.0g |
4-(bromomethyl)-8-methylnona-1,7-diene |
2137896-40-1 | 10.0g |
$6697.0 | 2023-03-11 |
1,7-Nonadiene, 4-(bromomethyl)-8-methyl- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 1,7-Nonadiene, 4-(bromomethyl)-8-methyl-
Recent Advances in the Study of 1,7-Nonadiene, 4-(bromomethyl)-8-methyl- (CAS: 2137896-40-1) in Chemical Biology and Pharmaceutical Research
The compound 1,7-Nonadiene, 4-(bromomethyl)-8-methyl- (CAS: 2137896-40-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.
Recent studies have highlighted the role of 1,7-Nonadiene, 4-(bromomethyl)-8-methyl- as a versatile intermediate in the synthesis of complex organic molecules. Its bromomethyl functional group makes it particularly valuable for cross-coupling reactions, which are widely used in the construction of pharmacologically active compounds. Researchers have successfully employed this compound in the synthesis of novel inhibitors targeting key enzymes involved in inflammatory pathways, demonstrating its utility in medicinal chemistry.
In addition to its synthetic applications, 1,7-Nonadiene, 4-(bromomethyl)-8-methyl- has shown promising biological activity in preclinical studies. A recent publication in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-proliferative effects against certain cancer cell lines. The mechanism of action appears to involve the inhibition of tubulin polymerization, a well-established target for anticancer therapies. These findings suggest that further exploration of this compound and its derivatives could lead to the development of new anticancer agents.
Another area of interest is the potential use of 1,7-Nonadiene, 4-(bromomethyl)-8-methyl- in the development of antimicrobial agents. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that structural analogs of this compound exhibit significant activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, highlighting its potential as a scaffold for designing new antibiotics.
Despite these promising findings, challenges remain in the optimization of 1,7-Nonadiene, 4-(bromomethyl)-8-methyl- for therapeutic applications. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent advances in computational chemistry and molecular modeling have provided valuable tools for predicting and optimizing the pharmacological properties of this compound and its derivatives.
In conclusion, 1,7-Nonadiene, 4-(bromomethyl)-8-methyl- (CAS: 2137896-40-1) represents a promising chemical entity with diverse applications in drug discovery. Its unique structural features and demonstrated biological activities make it a valuable target for further research. Future studies should focus on optimizing its pharmacological profile and exploring its potential in various therapeutic areas, including oncology and infectious diseases.
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